Cas no 82102-86-1 (1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester)

1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester structure
82102-86-1 structure
Product Name:1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
CAS No:82102-86-1
MF:C9H16N2O3
MW:200.234942436218
CID:708275
PubChem ID:90477459
Update Time:2025-04-19

1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carboxylicacid, hexahydro-4-(hydroxyimino)-, ethyl ester
    • 1H-Azepine-1-carboxylicacid,hexahydro-4-(hydroxyimino)-,ethylester(9CI)
    • 82102-86-1
    • Inchi: 1S/C9H16N2O3/c1-2-14-9(12)11-6-3-4-8(10-13)5-7-11/h13H,2-7H2,1H3/b10-8+
    • InChI Key: KUINKZROZDQQQK-CSKARUKUSA-N
    • SMILES: O(CC)C(N1CC/C(/CCC1)=N/O)=O

Computed Properties

  • Exact Mass: 200.11609238g/mol
  • Monoisotopic Mass: 200.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.1Ų
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